Cas no 15270-34-5 (16α-Hydroxyestrone 16-β-D-Glucuronide)

• Product Name: 16α-Hydroxyestrone 16-β-D-Glucuronide
• CAS No: 15270-34-5
• MF: C₂₄H₃₀O₉
• MW: 462.489608287811
• CID: 120890
• PubChem ID: 117072652
• Update Time: 2025-04-18

16α-Hydroxyestrone 16-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (16a)-3-hydroxy-17-oxoestra-1,3,5(10)-trien-16-yl(9CI)
• 16a-Hydroxyestrone 16-b-D-Glucuronide
• 16α-Hydroxyestrone 16-β-D-Glucuronide
• (16a)-3-Hydroxy-17-oxoestra-1,3,5(10)-trien-16-yl b-D-Glucopyranosiduronic Acid
• (16a)-3-Hydroxy-17-oxoestra-1,3,5(10)-trien-16-yl-D-Glucopyranosiduronic Acid
• 16a-Hydroxyestrone 16--D-Glucuronide
• 16a-Hydroxyestrone 16-Glucuronoside
• 16α-Hydroxyestrone 16-Glucuronoside
• (16α)-3-Hydroxy-17-oxoestra-1,3,5(10)-trien-16-yl β-D-Glucopyranosiduronic Acid
• 16alpha-Hydroxyestrone 16-beta-D-Glucuronide
• CHEBI:137489
• 16alpha-hydroxyestrone 16-O-(beta-D-glucuronide)
• 3-hydroxy-17-oxoestra-1,3,5(10)-trien-16alpha-yl beta-D-glucopyranosiduronic acid
• 16?-Hydroxyestrone 16-?-D-Glucuronide
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[(8R,9S,13S,14S,16R)-3-hydroxy-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-16-yl]oxy]oxane-2-carboxylic acid
• 15270-34-5
• (16a)-3-Hydroxy-17-oxoestra-1,3,5(10)-trien-16-yl -D-Glucopyranosiduronic Acid

• Inchi： 1S/C24H30O9/c1-24-7-6-13-12-5-3-11(25)8-10(12)2-4-14(13)15(24)9-16(21(24)29)32-23-19(28)17(26)18(27)20(33-23)22(30)31/h3,5,8,13-20,23,25-28H,2,4,6-7,9H2,1H3,(H,30,31)/t13-,14-,15+,16-,17+,18+,19-,20+,23-,24+/m1/s1
• InChI Key： JLYJQBHANCHTOW-OWYKRJLGSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@H]1C([C@@]2(C)CC[C@@H]3C4C=CC(=CC=4CC[C@H]3[C@@H]2C1)O)=O

Computed Properties

• Exact Mass: 462.18900
• Monoisotopic Mass: 462.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154A^2
• XLogP3: 1.7

Experimental Properties

• Refractive Index: 1.66
• PSA: 153.75000
• LogP: 0.70470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides